Cas no 6419-19-8 (Nitrilotris(methylene)triphosphonic Acid)

• Product Name: Nitrilotris(methylene)triphosphonic Acid
• CAS No: 6419-19-8
• MF: C₃H₁₂NO₉P₃
• MW: 299.049963951111
• MDL: MFCD00002138
• CID: 46764
• PubChem ID: 24886424
• Update Time: 2026-05-14

Nitrilotris(methylene)triphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• (Nitrilotris(methylene))triphosphonic acid
• NITRILOTRIMETHANEPHOSPHONIC ACID
• NITRILOTRI(METHYLPHOSPHONIC ACID)
• NITRILOTRIS(METHYLENEPHOSPHONIC ACID)
• NITRILOTRIS(METHYLENE)TRIPHOSPHONIC ACID
• TRIS(PHOSPHONOMETHYL)AMINE
• Dequest 2000
• BRIQUEST 301-50A
• ATMP
• Nitrilotri(methylphosphonic acid) (ATMP)
• Amino tris(methylene phosphonic acid)
• Nitrilotris[methylene]triphosphonicacid
• ATMPA
• Briquest 301
• dowelll37
• ferrofos509
• N,N,N-triphosphonomethyl amine
• nitrilotrimethylenephosphonic acid
• ntpo
• [Bis(phosphonomethyl)amino]methylphosphonic acid
• Aminotris(methanephosphonic acid)
• Aminotris(methylenephosphonic acid)
• Tris(phosphonomethyl)amine (ca. 50% in Water, ca. 2.2mol/L)
• Aminotrimethylene phosphonic acid
• Ferrofos 509
• Dowell L 37
• Nitrilotrimethylphosphonic acid
• Aminotris(methylphosphonic acid)
• Aminotri(methylenephosphonic acid)
• Aminotri(methylene phosphonic acid)
• Aminotri(methylphosphonic acid)
• Phosphonic acid, [n
• HL-101 Amino Trimethylene Phosphonic Acid (ATMP)
• Nitrilotri(methylphosphonic acid)(ATMP)
• Nitrilotris(methylene)triphosphonic Acid

• MDL： MFCD00002138
• Inchi： 1S/C3H12NO9P3/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13)
• InChI Key： YDONNITUKPKTIG-UHFFFAOYSA-N
• SMILES： P(C([H])([H])N(C([H])([H])P(=O)(O[H])O[H])C([H])([H])P(=O)(O[H])O[H])(=O)(O[H])O[H]

Computed Properties

• Exact Mass: 298.97200
• Monoisotopic Mass: 298.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid, or white granular solid.
• Density: 1.28 (50% aq.)
• Melting Point: ~215 °C (dec.)
• Boiling Point: 746.2ºC at 760 mmHg
• Flash Point: 405.1ºC
• Stability/Shelf Life: Stable. Incompatible with bases, strong oxidizing agents.
• PSA: 205.26000
• LogP: -1.30600
• Solubility: Soluble in water, ethanol, acetone, etc. It has stable chemical properties and good thermal stability. It does not separate from sulfuric acid when boiled. The decomposition temperature of dry products is 200 ~ 212 ℃, and it is not easy to hydrolyze.

Nitrilotris(methylene)triphosphonic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3265
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26-S45-S36/37/39-S25
• FLUKA BRAND F CODES：3-9
• RTECS：SZ9860000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Additional information on Nitrilotris(methylene)triphosphonic Acid

Nitrilotris(methylene)triphosphonic Acid (CAS No. 6419-19-8): A Comprehensive Overview

Nitrilotris(methylene)triphosphonic Acid (NTMP), with the CAS number 6419-19-8, is a versatile and widely studied compound in the field of chemistry and biochemistry. This multifunctional phosphonic acid derivative has gained significant attention due to its unique properties and diverse applications in various industries, including water treatment, pharmaceuticals, and materials science.

The chemical structure of Nitrilotris(methylene)triphosphonic Acid consists of a central nitrogen atom bonded to three methylene groups, each of which is further attached to a phosphonic acid group. This structure imparts NTMP with exceptional chelating capabilities, making it highly effective in sequestering metal ions such as calcium, magnesium, iron, and zinc. The ability to form stable complexes with these metals has led to its widespread use in water treatment processes, where it helps prevent scaling and corrosion in industrial systems.

In the pharmaceutical industry, Nitrilotris(methylene)triphosphonic Acid has been explored for its potential therapeutic applications. Recent studies have highlighted its role in the treatment of bone diseases, particularly those involving abnormal calcium metabolism. For instance, NTMP has been shown to inhibit the activity of osteoclasts, the cells responsible for bone resorption, thereby reducing bone loss and promoting bone health. This property makes NTMP a promising candidate for the development of new drugs targeting osteoporosis and other skeletal disorders.

Beyond its therapeutic potential, Nitrilotris(methylene)triphosphonic Acid has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of advanced materials with enhanced properties. For example, NTMP can be used as a stabilizing agent in the preparation of metal-organic frameworks (MOFs), which are highly porous materials with a wide range of applications in gas storage, catalysis, and drug delivery.

Recent research has also focused on the environmental impact of Nitrilotris(methylene)triphosphonic Acid. Studies have shown that NTMP is biodegradable under certain conditions, making it a more environmentally friendly alternative to some traditional chelating agents. However, ongoing research is necessary to fully understand its long-term effects on ecosystems and to optimize its use in various applications while minimizing environmental risks.

In summary, Nitrilotris(methylene)triphosphonic Acid (CAS No. 6419-19-8) is a multifunctional compound with a wide range of applications in water treatment, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an important molecule for both industrial processes and potential therapeutic uses. As research continues to uncover new applications and optimize existing ones, NTMP is likely to remain a significant player in these fields.